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Compound of Interest

Compound Name: S-Lactylglutathione

Cat. No.: B12828327

Essential Safety and Handling Guide for S-
Lactylglutathione

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling S-Lactylglutathione. The following procedures are
designed to ensure a safe laboratory environment by outlining personal protective equipment
(PPE) requirements, operational plans, and waste disposal protocols. While specific hazard
data for S-Lactylglutathione is limited, the recommendations provided are based on best
practices for handling similar chemical compounds and general laboratory safety principles.

Hazard Assessment

S-Lactylglutathione is an intermediate in the glyoxalase system.[1][2] Although not always
classified as a hazardous substance, related compounds may cause irritation to the skin, eyes,
and respiratory tract.[3][4] Potential routes of exposure include inhalation of dust particles, skin
contact, and eye contact.[5][6] Therefore, a thorough risk assessment should be conducted

before beginning any procedure.

Quantitative Safety Data

Specific quantitative safety data for S-Lactylglutathione is not readily available. The following
table summarizes key safety information for the closely related compound, Glutathione, for
reference purposes. This data should be used as a guideline, and a precautionary approach
should always be taken.
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Parameter Value Notes
OSHA PEL (Permissible As TWA (Time-Weighted
o 15 mg/m3
Exposure Limit) Average) for total dust.[5]
ACGIH TLV (Threshold Limit As TWA for inhalable particles.
10 mg/m3
Value) [5]
LD50 Oral (Rat) > 5,000 mg/kg Acute oral toxicity.[5]
LD50 Oral (Mouse) 5,000 mg/kg Acute oral toxicity.[5]

Personal Protective Equipment (PPE) Protocol

The primary defense against chemical exposure is the consistent and correct use of Personal
Protective Equipment. The selection of PPE should be based on a comprehensive risk
assessment of the specific procedures being performed.[5]

Eye and Face Protection

o Safety Glasses: At a minimum, wear safety glasses with side-shields conforming to EN166
or NIOSH standards for all work with S-Lactylglutathione.[5][7]

o Goggles: For procedures with a risk of splashing, chemical splash goggles are required.[6][7]

» Face Shield: When pouring large volumes or when there is a significant splash hazard, a
face shield should be worn in addition to safety glasses or goggles.[7][8]

Skin Protection

» Gloves: Use compatible chemical-resistant gloves, such as nitrile rubber.[5] Always inspect
gloves for tears or holes before use.[5] Use proper glove removal technique to avoid
contaminating your skin. Dispose of used gloves as chemical waste.[8][9]

o Lab Coat: A buttoned lab coat or other protective clothing must be worn to prevent skin
contact.[5][8] This should not be worn outside of the laboratory area.[8]

» Footwear: Closed-toe shoes and long pants are required to protect the feet and legs from

potential spills.[8]
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Respiratory Protection

Normal Conditions: Under normal handling conditions with adequate ventilation, respiratory
protection is generally not required.[5]

Dust or Aerosols: If a risk assessment indicates a potential for the inhalation of dust or
aerosols, or if working in a poorly ventilated area, a NIOSH-approved N100 (US) or P3 (EN
143) particle respirator should be used.[5][10] Engineering controls, such as a fume hood,
are the preferred method for minimizing inhalation risk.[5]

Operational Plan: Step-by-Step Guidance

A systematic approach to handling S-Lactylglutathione is essential for minimizing risk.

Pre-Operational Checks

Consult SDS: Always review the Safety Data Sheet (if available) and any other relevant
safety information before starting work.

Verify Equipment: Ensure that all necessary PPE is available and in good condition.

Check Engineering Controls: Confirm that ventilation systems, such as fume hoods, are
functioning correctly.

Locate Safety Equipment: Ensure that emergency eye wash stations and safety showers are
accessible and unobstructed.[5]

Handling Procedures

Work Area: Handle powdered S-Lactylglutathione in a well-ventilated area or a laboratory
fume hood to minimize dust generation.[9]

Minimize Dust: Avoid actions that create dust, such as vigorous shaking or scraping.[5]

Avoid Contact: Prevent all personal contact with the substance, including inhalation and
contact with skin and eyes.[5]

Hygiene: Do not eat, drink, or smoke in the handling area.[3][6]
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Post-Handling Procedures

Decontamination: Clean the work area thoroughly after handling is complete.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,
before breaks, and at the end of the workday.[5]

Storage: Store S-Lactylglutathione in a cool, dry, and well-ventilated place in a tightly
sealed container.[11]

Accidental Release Measures

In the event of a spill, follow these procedures immediately:

Evacuate: If the spill is large, evacuate non-essential personnel from the immediate area.[9]
Ventilate: Ensure the spill area is well-ventilated.[5]

Don PPE: Before cleaning, put on the appropriate PPE, including respiratory protection if
dust is present.[5]

Containment: Use dry cleanup procedures.[5] Carefully sweep or vacuum the material. Avoid
generating dust.[3]

Collection: Place the spilled material into a suitable, closed, and clearly labeled container for
disposal.[3][9]

Clean-up: Thoroughly clean the contaminated surface after the material has been removed.

[6]

Disposal Plan

Proper disposal is critical for laboratory safety and environmental compliance.

Waste Collection: Collect waste S-Lactylglutathione and any contaminated materials (e.g.,
gloves, weighing papers, wipes) in a suitable, closed, and clearly labeled container.[5][9] Do
not mix with other waste materials.[9]
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» Regulatory Compliance: Waste must be disposed of through a licensed professional waste
disposal service.[5][9] Do not dispose of S-Lactylglutathione in the regular trash or down
the drain.[9]

o Empty Containers: Handle contaminated and empty containers in the same manner as the
substance itself.[5][12]

Visual Workflow for Handling and Disposal

The following diagram illustrates the logical workflow for safely handling and disposing of S-

Lactylglutathione.
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Caption: Logical workflow for handling S-Lactylglutathione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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